Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H13O3- B8319746 Tert-butylphenyl carbonate

Tert-butylphenyl carbonate

Cat. No. B8319746
M. Wt: 193.22 g/mol
InChI Key: JUEKBXKQPQXEMC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08921426B2

Procedure details

Tert-butylphenyl carbonate (2.7 mL, 14.7 mmol) was added dropwise to a solution of p-xylylenediamine (2 g, 14.7 mmol) in ethanol (20 mL) at 80° C. The reaction mixture was refluxed overnight. The solution was then cooled to room temperature and any solids were removed, which leaves a yellow solution. The solution was then concentrated to 10 mL and diluted with water (60 mL). The solution pH was adjusted to 3 with 2M HCl followed by an extraction with dichloromethane (3×75 mL). The water solution pH was then adjusted to pH 12 followed by extraction with dichloromethane (3×75 mL). The organic solutions were combined and washed with sodium bicarbonate (2×75 mL), dried with sodium sulfate, and concentrated down to a white solid. Characterization matches previously published literature (M. A. Ghanem, et al., “Covalent modification of glassy carbon surface with organic redox probes through diamine linkers using electrochemical and solid-phase synthesis methodologies”, Journal of Materials Chemistry, (2008), 18(41), pg 4917-4927).
Name
Tert-butylphenyl carbonate
Quantity
2.7 mL
Type
reactant
Reaction Step One
Name
p-xylylenediamine
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
reactant
Reaction Step One
Name
1-(-N-Boc-aminomethyl)-4-(aminomethyl)benzene

Identifiers

REACTION_CXSMILES
[C:1](=[O:14])([O-])[O:2][C:3]1[CH:8]=CC=C[C:4]=1C(C)(C)C.[C:15]1([CH2:23][NH2:24])[CH:20]=[CH:19][C:18]([CH2:21][NH2:22])=[CH:17][CH:16]=1.[CH2:25](O)C>>[C:1]([NH:22][CH2:21][C:18]1[CH:19]=[CH:20][C:15]([CH2:23][NH2:24])=[CH:16][CH:17]=1)([O:2][C:3]([CH3:4])([CH3:8])[CH3:25])=[O:14]

Inputs

Step One
Name
Tert-butylphenyl carbonate
Quantity
2.7 mL
Type
reactant
Smiles
C(OC1=C(C=CC=C1)C(C)(C)C)([O-])=O
Name
p-xylylenediamine
Quantity
2 g
Type
reactant
Smiles
C1(=CC=C(C=C1)CN)CN
Name
ethanol
Quantity
20 mL
Type
reactant
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
any solids were removed
CUSTOM
Type
CUSTOM
Details
which leaves a yellow solution
CONCENTRATION
Type
CONCENTRATION
Details
The solution was then concentrated to 10 mL
ADDITION
Type
ADDITION
Details
diluted with water (60 mL)
EXTRACTION
Type
EXTRACTION
Details
followed by an extraction with dichloromethane (3×75 mL)
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with dichloromethane (3×75 mL)
WASH
Type
WASH
Details
washed with sodium bicarbonate (2×75 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated down to a white solid
CUSTOM
Type
CUSTOM
Details
solid-phase synthesis methodologies”, Journal of Materials Chemistry, (2008), 18(41), pg 4917-4927)

Outcomes

Product
Name
1-(-N-Boc-aminomethyl)-4-(aminomethyl)benzene
Type
Smiles
C(=O)(OC(C)(C)C)NCC1=CC=C(C=C1)CN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.